Cas no 2408938-27-0 (rac-ethyl (3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: rac-ethyl (3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2408938-27-0
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 6028111
• PubChem ID: 165699940
• Update Time: 2025-10-31

rac-ethyl (3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2408938-27-0
• EN300-7548407
• rac-ethyl (3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H24N2O5/c1-5-19-12(18)15-6-9(8-16)10(7-15)14-11(17)20-13(2,3)4/h9-10,16H,5-8H2,1-4H3,(H,14,17)/t9-,10-/m0/s1
• InChI Key： XEMAEAMXCNTBRZ-UWVGGRQHSA-N
• SMILES： OC[C@@H]1CN(C(=O)OCC)C[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.1Ų

Additional information on rac-ethyl (3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate

Rac-Ethyl (3R,4R)-3-{[(tert-Butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound rac-ethyl (3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate, with CAS No. 2408938-27-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its complex stereochemistry and its potential applications in drug discovery and development. The molecule features a pyrrolidine ring system with specific stereochemical configurations at the 3R and 4R positions, making it a valuable substrate for further functionalization and biological evaluation.

The structure of this compound is characterized by the presence of a tert-butoxycarbonyl (Boc) group attached to the amino functionality at the 3-position of the pyrrolidine ring. This protective group is widely used in peptide synthesis and other organic transformations due to its stability under various reaction conditions. Additionally, the hydroxymethyl group at the 4-position introduces hydrophilic properties, which may influence the compound's solubility and bioavailability. The ethyl ester group at the 1-position further modulates the molecule's physicochemical properties, making it suitable for various synthetic strategies.

Recent advancements in asymmetric synthesis have enabled researchers to efficiently construct the (3R,4R)-stereoisomer of this compound. Techniques such as enzymatic resolution and chiral induction have been employed to achieve high enantiomeric excess, which is critical for applications in pharmacology and biotechnology. The use of Boc protection has also been optimized to ensure compatibility with subsequent reaction steps, such as deprotection and coupling reactions.

In terms of applications, this compound serves as an intermediate in the synthesis of bioactive molecules, particularly those with complex ring systems and stereochemical requirements. Its role as a building block in medicinal chemistry has been highlighted in several recent studies, where it has been used to construct peptidomimetics and other bioactive agents. For instance, researchers have utilized this compound to develop inhibitors of proteolytic enzymes, which hold promise for treating various diseases, including cancer and neurodegenerative disorders.

The versatility of this compound is further demonstrated by its ability to undergo a range of transformations. For example, the hydroxymethyl group can be oxidized to a carboxylic acid or reduced to an alcohol derivative, depending on the desired outcome. Similarly, the ethyl ester can be hydrolyzed to yield the corresponding carboxylic acid or converted into other ester derivatives for solubility modulation.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its stereochemical integrity and purity, which are essential for its use in biological assays. High-resolution mass spectrometry has also provided insights into its fragmentation patterns, aiding in structure elucidation and quality control.

In conclusion, rac-ethyl (3R,4R)-3-{[(tert-butoxy)carbonyl]amino}-4-(hydroxymethyl)pyrrolidine-1-carboxylate represents a pivotal molecule in modern organic synthesis. Its unique structure, combined with its stereochemical properties and functional groups, positions it as a valuable tool in drug discovery and development. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry will undoubtedly grow.